Cas no 1934944-73-6 (2,2-Dimethyl-3-(trimethylsilyl)propanal)

• Product Name: 2,2-Dimethyl-3-(trimethylsilyl)propanal
• CAS No: 1934944-73-6
• MF: C₈H₁₈OSi
• MW: 158.313423633575
• CID: 5743862
• PubChem ID: 91512077
• Update Time: 2025-10-28

2,2-Dimethyl-3-(trimethylsilyl)propanal Chemical and Physical Properties

Names and Identifiers

• EN300-1622179
• 1934944-73-6
• 2,2-Dimethyl-3-(trimethylsilyl)propanal
• Propanal, 2,2-dimethyl-3-(trimethylsilyl)-

• Inchi： 1S/C8H18OSi/c1-8(2,6-9)7-10(3,4)5/h6H,7H2,1-5H3
• InChI Key： DKPJVCSVJKLUAR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC(C=O)(C)C

Computed Properties

• Exact Mass: 158.112691728g/mol
• Monoisotopic Mass: 158.112691728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.817±0.06 g/cm3(Predicted)
• Boiling Point: 171.1±23.0 °C(Predicted)

Additional information on 2,2-Dimethyl-3-(trimethylsilyl)propanal

2,2-Dimethyl-3-(trimethylsilyl)propanal

2,2-Dimethyl-3-(trimethylsilyl)propanal (CAS No. 1934944-73-6) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which combines a trimethylsilyl (TMS) group with a branched aldehyde moiety. The TMS group, known for its strong electron-withdrawing properties, plays a pivotal role in modulating the electronic characteristics of the molecule, making it an intriguing subject for both theoretical and experimental studies.

The synthesis of 2,2-Dimethyl-3-(trimethylsilyl)propanal involves advanced organic chemistry techniques. Recent research has focused on optimizing the synthesis pathway to enhance yield and purity. One notable approach involves the use of silylation reactions under controlled conditions to introduce the TMS group at the desired position. This method not only ensures high precision but also minimizes side reactions, which is critical for maintaining the integrity of the compound's structure.

In terms of applications, 2,2-Dimethyl-3-(trimethylsilyl)propanal has found significant utility in the field of materials science. Its unique electronic properties make it an excellent candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent studies have demonstrated its potential as a precursor for the synthesis of novel silicon-containing polymers, which exhibit exceptional thermal stability and mechanical strength.

The compound's reactivity is another area of intense research interest. Due to the presence of both aldehyde and silyl groups, 2,2-Dimethyl-3-(trimethylsilyl)propanal exhibits versatile reactivity under various reaction conditions. For instance, it can undergo nucleophilic addition reactions with amines and alcohols, making it a valuable intermediate in organic synthesis. Additionally, its ability to participate in silylation reactions opens up new avenues for functionalizing other organic molecules with silicon-based groups.

From an environmental standpoint, 2,2-Dimethyl-3-(trimethylsilyl)propanal has been studied for its biodegradability and potential ecological impact. Recent findings suggest that under certain conditions, the compound can undergo enzymatic degradation, reducing its persistence in natural environments. This information is crucial for assessing its safety profile and ensuring responsible use in industrial applications.

In conclusion, 2,2-Dimethyl-3-(trimethylsilyl)propanal (CAS No. 1934944-73-6) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire cutting-edge research, driving advancements in chemistry and materials science.